Cas no 49687-08-3 (1,3-Dithiole-2-thione, 4-(methylthio)-)

49687-08-3 structure
Product name:1,3-Dithiole-2-thione, 4-(methylthio)-
1,3-Dithiole-2-thione, 4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiole-2-thione, 4-(methylthio)-
- DTXCID20405432
- 49687-08-3
- DTXSID30454613
- 4-[2-methyl]thio-1,3-dithiole-2-thione
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- Inchi: InChI=1S/C4H4S4/c1-6-3-2-7-4(5)8-3/h2H,1H3
- InChI Key: WHEAEHGFZATQDZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 179.91958482Da
- Monoisotopic Mass: 179.91958482Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 108Ų
1,3-Dithiole-2-thione, 4-(methylthio)- Related Literature
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1. Book reviews
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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3. Back matter
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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